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Compound of Interest

Compound Name: 1-Bromo-1-chloropropane

Cat. No.: B8793123

An In-Depth Technical Guide to the Safe Handling of 1-Bromo-1-Chloropropane

Abstract

This technical guide provides comprehensive safety and handling information for 1-bromo-1-
chloropropane (CAS No: 34652-54-5). Due to the limited availability of extensive safety data
for this specific isomer, this document also incorporates data from the closely related and more
thoroughly studied isomer, 1-bromo-3-chloropropane (CAS No: 109-70-6), to establish a robust
safety protocol. Halogenated hydrocarbons require stringent safety measures due to their
potential health hazards. This guide details hazard identification, personal protective equipment
(PPE), handling and storage protocols, emergency procedures, and toxicological data to
ensure safe laboratory practices.

Hazard Identification and Classification

1-bromo-1-chloropropane and its isomers are hazardous substances. They are flammable,
toxic, and pose significant health risks through various exposure routes. The primary hazards
include irritation to the skin, eyes, and respiratory system, with more severe effects including
potential organ damage, mutagenicity, and carcinogenicity.[1][2]

Table 1: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b8793123?utm_src=pdf-interest
https://www.benchchem.com/product/b8793123?utm_src=pdf-body
https://www.benchchem.com/product/b8793123?utm_src=pdf-body
https://www.benchchem.com/product/b8793123?utm_src=pdf-body
https://www.benchchem.com/product/b8793123?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/51888.pdf
https://datasheets.scbt.com/sc-203423.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8793123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Hazard Statement Signal Word Pictogram
H226: Flammable
Flammable Liquids liquid and vapour. Danger (4)
[3]
. H302: Harmful if
Acute Toxicity, Oral Danger o
swallowed.[3]
Acute Toxicity, H331: Toxic if inhaled.
Inhalation [3]
Skin H315: Causes skin ]
o o Warning !
Corrosion/Irritation irritation.[1]
o H319: Causes serious ]
Eye Damage/Irritation o Warning |
eye irritation.[1]
H341: Suspected of
Germ Cell _ _
o causing genetic Danger HEALTH HAZARD
Mutagenicity
defects.[4]
] o H350: May cause
Carcinogenicity Danger HEALTH HAZARD
cancer.[4]
H360FD: May
] o damage fertility. May
Reproductive Toxicity Danger HEALTH HAZARD
damage the unborn
child.[4]
STOT, Single H335: May cause )
. o Warning !
Exposure respiratory irritation.[4]

| Aquatic Hazard, Chronic | H412: Harmful to aquatic life with long lasting effects.[4] | - | - |

Note: Hazard classifications are primarily based on data for 1-bromo-3-chloropropane due to

more extensive documentation.

Physical and Chemical Properties
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Understanding the physical and chemical properties of a substance is critical for safe handling
and storage.

Table 2: Physical and Chemical Data

Property Value Source
Molecular Formula CsHeBrCl [5]
Molecular Weight 157.44 g/mol [5]

CAS Number 34652-54-5

Appearance Clear, colorless liquid [1][3]
Boiling Point 108.9 °C at 760 mmHg

Flash Point 24.3°C

Density 1.528 g/cm3

| Solubility | Insoluble in water. |[6] |

Exposure Controls and Personal Protection

Effective exposure control is achieved through a combination of engineering controls,
administrative controls, and personal protective equipment (PPE).

Engineering Controls

o Ventilation: All work with 1-bromo-1-chloropropane must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood to minimize inhalation exposure.[7][8]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[1][8]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact, and respiratory exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

. Protects against splashes
) Chemical splash goggles
Eye/Face Protection . and vapors that can cause
or a face shield.[7] o
severe eye irritation.[1]

Prevents skin contact and

] ] absorption. Halogenated
) Chemical-resistant gloves
Hand Protection o solvents can penetrate some
(e.g., Nitrile rubber).[3][9] o
gloves, so proper selection is

crucial.[9]

] ] Protects against accidental
] Chemical-resistant lab coat or ) o
Body Protection spills and contamination of
apron.[1][3] ]
personal clothing.

| Respiratory Protection | NIOSH/MSHA approved respirator with an organic vapor cartridge.[1]
| Required when working outside a fume hood or if airborne concentrations may exceed
exposure limits.[1][10] |
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Effective

Hierarchy of Controls for 1-Bromo-1-Chloropropane

Elimination
(Most Effective)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training)

PPE

(Gloves, Goggles, Respirator)
(Least Effective)

Least
Effective

Click to download full resolution via product page
Caption: Hierarchy of controls for managing chemical exposure risks.

Detailed Protocols for Handling and Storage
Standard Handling Protocol

Adherence to a strict protocol is essential when handling this compound.
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e Pre-Handling:
o Conduct a thorough risk assessment for the planned procedure.
o Ensure all necessary engineering controls are functioning correctly.
o Don all required PPE as specified in Table 3.[7]

e During Handling:

o Perform all manipulations within a chemical fume hood.[8]

[¢]

Ground and bond containers during transfer to prevent static discharge.[3]

[¢]

Use only non-sparking tools.[3]

[e]

Avoid inhalation of vapors and any contact with skin and eyes.[7]

o

Keep containers tightly closed when not in use.[3]

[¢]

Do not eat, drink, or smoke in the work area.[3]

e Post-Handling:

[e]

Wash hands thoroughly with soap and water after handling.[7]

o

Decontaminate the work area.[9]

[¢]

Properly remove and dispose of contaminated gloves and other disposable PPE.[7]

[¢]

Store the chemical in a designated, secure location.

Storage Requirements

o Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.[1]
o Keep containers tightly closed and sealed.[3]

o Store in a locked cabinet or area accessible only to authorized personnel.[4]
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e Incompatible Materials: Avoid storage with strong oxidizing agents, strong bases, and
reactive metals (e.g., aluminum, zinc, magnesium).[2][8]

Emergency Procedures
First Aid Measures

Immediate action is critical in case of accidental exposure.

Table 4: First Aid Response

Exposure Route Procedure

Move the person to fresh air immediately.
_ If breathing is difficult or has stopped,
Inhalation ] o o
provide artificial respiration. Seek

immediate medical attention.[1][11]

Immediately remove all contaminated clothing.
) Flush the affected skin with large amounts of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1][3]

| Ingestion | Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.[1][11] |

Spill Response Protocol

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[11]

» Ventilate & Isolate: Increase ventilation and eliminate all ignition sources (no smoking,
sparks, or flames).[11]
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Protect: Don appropriate PPE, including respiratory protection, chemical-resistant gloves,
and splash goggles.[2]

Contain: For small spills, absorb the material with a non-combustible inert absorbent such as

sand, vermiculite, or earth.[1][2]

Collect: Use non-sparking tools to carefully collect the absorbed material and place it into a
suitable, labeled, and sealed container for hazardous waste disposal.[12]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste according to federal, state, and local regulations.[11]
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;
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Don Appropriate PPE
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Evacuate Area
Alert EHS/Emergency Services

Eliminate Ignition Sources
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Contain & Absorb Spill
(Use inert, non-combustible material)
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Caption: Logical workflow for responding to a chemical spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or
alcohol-resistant foam.[3]

o Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[3]

o Specific Hazards: The substance is a combustible liquid.[1] Vapors are heavier than air and
may travel to an ignition source and flash back.[11] Containers may explode when heated.
Hazardous combustion products include carbon monoxide, carbon dioxide, hydrogen
bromide, hydrogen chloride, and phosgene.[2][8]

o Protective Actions: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[1] Use water spray to keep fire-exposed containers cool.[11]

Toxicological Information

Toxicological data is crucial for understanding the health risks associated with exposure.

Table 5: Acute Toxicity Data (for 1-Bromo-3-chloropropane)

Exposure . .
Endpoint Value Species Source
Route
930 - 1100
Oral LD50 Rat [2][13]
mglkg

| Inhalation (vapor) | LC50 | 7.27 mg/L/4h | Rat [[4][13] |

» Carcinogenicity: Classified as possibly carcinogenic to humans (Group 2B) by IARC. Long-
term inhalation exposure has been shown to cause cancer in experimental animals.[14][15]

» Mutagenicity: Positive results in in-vitro mutagenicity tests suggest the substance is
suspected of causing genetic defects.[4]
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e Reproductive Toxicity: May damage fertility and the unborn child based on animal studies.[2]

[4]
» Target Organs: Chronic exposure may lead to liver and kidney damage.[1]

Disposal Considerations

1-bromo-1-chloropropane and its contaminated materials must be disposed of as hazardous
waste.[11]

e Do not empty into drains or release into the environment.[7][8]
o Waste must be collected in sealed, properly labeled containers.

» Consult with your institution's Environmental Health and Safety (EHS) department and
adhere to all federal, state, and local regulations for chemical waste disposal.[11][16]

Disclaimer: This document is intended as a guide for trained professionals. Always refer to the
most current Safety Data Sheet (SDS) for the specific chemical in use and follow all institutional
and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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